Cas no 2803758-54-3 (Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate)

• Product Name: Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate
• CAS No: 2803758-54-3
• MF: C₁₀H₁₈FNO₂
• MW: 203.253826618195
• CID: 6483168
• PubChem ID: 165744637
• Update Time: 2025-10-28

Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S,2S)-2-fluorocyclopentyl]carbamate
• TERT-BUTYL ((1S,2S)-2-FLUOROCYCLOPENTYL)CARBAMATE
• 2803758-54-3
• F91984
• EN300-37432395
• Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate

• Inchi： 1S/C10H18FNO2/c1-10(2,3)14-9(13)12-8-6-4-5-7(8)11/h7-8H,4-6H2,1-3H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key： ZRKGOJBKUXGGOE-YUMQZZPRSA-N
• SMILES： F[C@H]1CCC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 203.13215698g/mol
• Monoisotopic Mass: 203.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate

Comprehensive Guide to Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate (CAS No. 2803758-54-3): Properties, Applications, and Market Insights

Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate (CAS No. 2803758-54-3) is a specialized chiral compound widely used in pharmaceutical research and fine chemical synthesis. This fluorinated cyclopentyl derivative has gained significant attention due to its unique stereochemistry and potential applications in drug discovery. The compound features a tert-butyl carbamate group attached to a fluorinated cyclopentane ring, making it particularly valuable for medicinal chemistry applications where fluorine substitution is desired.

The growing interest in fluorinated organic compounds has positioned Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate as an important building block in modern synthetic chemistry. Researchers frequently search for information about its synthetic routes, stereochemical purity, and pharmaceutical applications, reflecting the compound's relevance in current scientific investigations. The presence of both fluorine and the tert-butoxycarbonyl (Boc) protecting group makes this molecule particularly versatile for multi-step synthetic transformations.

From a chemical properties perspective, Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate demonstrates typical characteristics of carbamate-protected amines with added influence from the fluorine substituent. The compound's stereospecificity at the 1S,2S positions is crucial for its applications in asymmetric synthesis, where precise three-dimensional orientation of functional groups often determines biological activity. Many researchers inquire about the optical rotation and chiral purity of this material when considering it for enantioselective reactions.

In pharmaceutical applications, Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate serves as a key intermediate for various drug discovery programs. The incorporation of fluorine atoms into drug candidates has become a major trend in medicinal chemistry, as evidenced by the increasing number of FDA-approved fluorine-containing drugs. This compound's structural features make it particularly suitable for developing central nervous system (CNS) therapeutics, enzyme inhibitors, and other bioactive molecules where the fluorocyclopentyl moiety can enhance binding affinity or metabolic stability.

The synthetic utility of Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate extends to its use in peptide chemistry and protecting group strategies. The Boc group can be selectively removed under acidic conditions while leaving other functional groups intact, making this compound valuable for multi-step synthesis. Recent publications have highlighted its application in the preparation of fluorinated amino acid analogs and conformationally constrained peptidomimetics, addressing common search queries from synthetic chemists.

Market analysis indicates growing demand for chiral fluorinated building blocks like Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate, particularly from pharmaceutical and biotechnology companies. The compound's CAS number (2803758-54-3) serves as a unique identifier frequently used in patent literature and material databases. Current industry trends show increased interest in stereochemically defined fluoroorganics as research tools and potential drug intermediates, with particular focus on their metabolic stability and bioisosteric properties.

Quality control aspects of Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate are frequently discussed in technical forums, with emphasis on HPLC purity, chiral HPLC analysis, and spectroscopic characterization. The compound typically requires storage under inert atmosphere at low temperatures to maintain stability, a common consideration for many N-protected amino derivatives. Analytical data including 1H NMR, 13C NMR, and mass spectrometry profiles are essential for researchers verifying the identity of this material.

Recent advances in asymmetric fluorination methodologies have made compounds like Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate more accessible to the research community. Synthetic chemists often search for information about enantioselective fluorination techniques and stereospecific transformations of such building blocks. The development of new fluorination catalysts and chiral auxiliaries continues to expand the utility of these valuable intermediates in organic synthesis.

From a regulatory perspective, Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate is generally regarded as a research chemical with no significant restrictions for laboratory use. However, proper material safety data sheets (MSDS) should always be consulted, and standard precautions for handling organic compounds should be followed. The compound's physicochemical properties, including solubility characteristics and melting point range, are important considerations for experimental planning.

Future research directions for Tert-butyl ((1S,2S)-2-fluorocyclopentyl)carbamate and related fluorinated compounds may explore their potential in PET imaging agents, bioconjugation chemistry, and targeted drug delivery systems. The unique properties of fluorine in modulating molecular interactions continue to drive innovation in these areas. As the pharmaceutical industry increasingly focuses on precision medicine and personalized therapeutics, compounds with well-defined stereochemistry and fluorination patterns will likely remain in high demand.